Cas no 1034690-61-3 (3-Iodo-4-(trifluoromethyl)benzoic Acid)

• Product Name: 3-Iodo-4-(trifluoromethyl)benzoic Acid
• CAS No: 1034690-61-3
• MF: C₈H₄F₃IO₂
• MW: 316.015845298767
• MDL: MFCD18398157
• CID: 2855387
• PubChem ID: 59318424
• Update Time: 2025-04-21

3-Iodo-4-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-(trifluoromethyl)benzoic acid
• 3-Iodo-4-(trifluoromethyl)benzoic acid（WS202284）
• 4-Carboxy-2-iodobenzotrifluoride, 3-Iodo-alpha,alpha,alpha-trifluoro-p-toluic acid
• DB-128397
• SCHEMBL400071
• W17256
• MFCD18398157
• CS-0044864
• AKOS027385184
• SY316637
• 3-iodo-4-(trifluoromethyl)benzoicacid
• PS-11438
• 1034690-61-3
• 807-064-6
• 3-Iodo-4-(trifluoromethyl)benzoic Acid

• MDL： MFCD18398157
• Inchi： 1S/C8H4F3IO2/c9-8(10,11)5-2-1-4(7(13)14)3-6(5)12/h1-3H,(H,13,14)
• InChI Key： WNJDSOAQPKABJD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 315.92081g/mol
• Monoisotopic Mass: 315.92081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes